Cas no 57617-75-1 (9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-)
57617-75-1 structure
Product Name:9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-
CAS No:57617-75-1
MF:C9H17NO2
MW:171.23678278923
CID:344811
PubChem ID:574339
Update Time:2025-04-19
9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-
- 9-methyl-9-azabicyclo[3.3.1]nonane-2,6-diol
- 57617-75-1
- DTXSID00341602
- 9-Methyl-9-azabicyclo[3.3.1]nonane-2,6-diol #
- SCHEMBL11838965
- NIEBUGNXKVOUCP-UHFFFAOYSA-N
- 9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl-, (endo,endo)-
-
- Inchi: 1S/C9H17NO2/c1-10-6-2-4-8(11)7(10)3-5-9(6)12/h6-9,11-12H,2-5H2,1H3
- InChI Key: NIEBUGNXKVOUCP-UHFFFAOYSA-N
- SMILES: OC1CCC2C(CCC1N2C)O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- PSA: 43.7
9-Azabicyclo[3.3.1]nonane-2,6-diol, 9-methyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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